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Compound of Interest

Compound Name: Benzyl-PEG4-Azido

Cat. No.: B3290781 Get Quote

An In-depth Technical Guide to the Safety and Handling of Benzyl-PEG4-Azido

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for research and

development professionals. A specific Safety Data Sheet (SDS) for Benzyl-PEG4-Azido (CAS

No. 86770-71-0) was not publicly available at the time of writing. The information herein is

compiled from data on structurally related compounds and general safety principles for

handling organic azides. All laboratory work should be conducted under the supervision of

qualified personnel and after a thorough, site-specific risk assessment.

Introduction
Benzyl-PEG4-Azido is a polyethylene glycol (PEG)-based linker commonly employed in the

synthesis of Proteolysis Targeting Chimeras (PROTACs).[1][2][3] Its structure incorporates a

benzyl group, a tetraethylene glycol spacer, and a terminal azide moiety. The azide group is a

versatile functional handle for "click chemistry" reactions, such as the copper-catalyzed azide-

alkyne cycloaddition (CuAAC) and the strain-promoted alkyne-azide cycloaddition (SPAAC),

enabling the conjugation of molecules.[1] While the PEG chain generally imparts favorable

solubility and pharmacokinetic properties, the presence of the azide group necessitates careful

consideration of its handling and safety.

Hazard Identification and Classification
A definitive hazard classification for Benzyl-PEG4-Azido is not available. However, based on

data for similar azide-containing PEG compounds, it is not expected to be classified as
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hazardous under normal laboratory conditions. It is crucial to note that while many organic

azides are stable, some can be sensitive to heat, shock, or friction, potentially leading to

decomposition. The risk is generally lower for molecules with a high molecular weight and a

high ratio of carbon atoms to nitrogen atoms.

General Precautions:

To the best of current knowledge, the chemical, physical, and toxicological properties have

not been exhaustively investigated.

Handle in accordance with good industrial hygiene and safety practices.

Avoid contact with skin, eyes, and clothing.

Avoid breathing dust, fume, gas, mist, vapors, or spray.

Do not handle until all safety precautions have been read and understood.

Physical and Chemical Properties
A comprehensive, experimentally determined set of physical and chemical properties for

Benzyl-PEG4-Azido is not fully documented in publicly accessible literature. The table below

summarizes available and extrapolated data.

Property Data Source

CAS Number 86770-71-0

Molecular Formula C15H23N3O4

Molecular Weight 309.36 g/mol

Appearance Solid or viscous liquid

Solubility
Soluble in DMSO and other

organic solvents

Handling and Storage
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Proper handling and storage are critical to maintain the integrity of Benzyl-PEG4-Azido and

ensure laboratory safety.

Handling:

Use in a well-ventilated area, preferably within a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles with side

shields, chemical-resistant gloves (e.g., nitrile), and a lab coat.

Avoid the formation of dust and aerosols.

Use non-sparking tools and prevent electrostatic discharge.

Keep away from heat, sparks, open flames, and other ignition sources.

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.

Recommended long-term storage is at -20°C for up to 2 years in powder form.

For solutions in DMSO, storage recommendations are 2 weeks at 4°C or 6 months at -80°C.

Protect from moisture.

Store away from incompatible materials such as strong oxidizing agents.

Accidental Release and First Aid Measures
Accidental Release:

Ensure adequate ventilation and evacuate personnel to a safe area.

Wear appropriate PPE during cleanup.

Avoid dust formation.

Mechanically take up spilled material and place it in a suitable, closed container for disposal.
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Prevent the material from entering drains or the environment.

First Aid:

Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15

minutes. Get medical attention if irritation persists.

Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothes and shoes. Get medical attention if irritation develops.

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Get medical attention.

Ingestion: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth to

an unconscious person. Call a physician or poison control center immediately.

Experimental Protocols
While specific protocols for the safety and handling of Benzyl-PEG4-Azido are not published,

the following general procedures for handling similar PEG-azide reagents can be adapted.

Protocol 1: General Handling and Use in a Reaction

Preparation: Before use, allow the container of Benzyl-PEG4-Azido to equilibrate to room

temperature to prevent moisture condensation upon opening.

Weighing: Weigh the required amount of the compound in a chemical fume hood. If it is a

solid, handle it gently to avoid creating dust.

Dissolution: Dissolve the compound in an appropriate anhydrous solvent (e.g., DMSO,

DMF).

Reaction Setup: Add the solution to the reaction vessel under an inert atmosphere (e.g.,

nitrogen or argon) if the reaction is sensitive to air or moisture.

Work-up and Purification: After the reaction is complete, quench the reaction appropriately

and follow standard procedures for work-up and purification, being mindful of the potential for

residual azide.
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Waste Disposal: Dispose of all waste containing the azide compound according to

institutional and local regulations for chemical waste.

Visualization of Safety and Handling Workflows
Hazard Identification Summary

Hazard Identification

Benzyl-PEG4-Azido

Physical Hazards
(Potential for decomposition,

heat sensitivity - Caution advised)

Health Hazards
(Avoid contact with skin/eyes,

 avoid inhalation - Good hygiene required)

Environmental Hazards
(Prevent entry into drains/

environment)

Click to download full resolution via product page

Caption: A summary of potential hazards associated with Benzyl-PEG4-Azido.

Personal Protective Equipment (PPE) Workflow
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Handling Benzyl-PEG4-Azido

Wear a Lab Coat

Wear Chemical-Resistant
Gloves (Nitrile)

Wear Safety Goggles
with Side Shields

Work in a Chemical
Fume Hood

Proceed with Experiment

Click to download full resolution via product page

Caption: Required personal protective equipment for handling Benzyl-PEG4-Azido.

Spill Response Workflow

Spill Occurs Evacuate Area Ensure Adequate
Ventilation Don Appropriate PPE Contain the Spill

(use absorbent material)
Collect Material into
a Sealed Container

Dispose of as
Chemical Waste Decontaminate the Area

Click to download full resolution via product page

Caption: A general workflow for responding to a spill of Benzyl-PEG4-Azido.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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